Cas no 123549-14-4 (2-O-(p-Nitrophenyl)-a-D-N-acetylneuraminic Acid, Sodium Salt, X Hydrate)

2-O-(p-Nitrophenyl)-α-D-N-acetylneuraminic Acid, Sodium Salt, X Hydrate is a chemically modified derivative of N-acetylneuraminic acid (Neu5Ac), designed for applications in glycobiology and enzymatic studies. The p-nitrophenyl group enhances its utility as a chromogenic substrate for sialidases and other glycosidases, enabling sensitive spectrophotometric detection of enzyme activity. The sodium salt formulation ensures improved solubility in aqueous buffers, facilitating experimental handling. This compound is particularly valuable for kinetic assays and inhibitor screening due to its stable hydrous form (X Hydrate), which maintains consistency in reactivity. Its specificity and reliability make it a preferred choice for research involving sialic acid metabolism and carbohydrate-active enzymes.

2-O-(p-Nitrophenyl)-a-D-N-acetylneuraminic Acid, Sodium Salt, X Hydrate structure

123549-14-4 structure

Product Name:2-O-(p-Nitrophenyl)-a-D-N-acetylneuraminic Acid, Sodium Salt, X Hydrate

CAS No:123549-14-4

MF:C₁₇H₂₁N₂NaO₁₁

MW:452.34521651268

CID:1060474

Update Time:2025-06-09

2-O-(p-Nitrophenyl)-a-D-N-acetylneuraminic Acid, Sodium Salt, X Hydrate Chemical and Physical Properties

Names and Identifiers

- 2-O-(p-Nitrophenyl)-α-D-N-acetylneuraminic Acid, Sodium Salt, X Hydrate
- 2-O-(4-NITROPHENYL)-A-D-N-ACETYLNEURAMINIC ACID SODIUM SALT
- 2-O-(p-Nitrophenyl)-
- sodium,(2S,4S,6R)-5-acetamido-4-hydroxy-2-(4-nitrophenoxy)-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate
- Neu5Ac2-α-PNP
- 2-O-(p-Nitrophenyl)-α-D-N-acetylneuraminic Acid, Ammonium Salt Disscontinued see N502501
- 2-O-(p-Nitrophenyl)-a-D-N-acetylneuraminic Acid, Sodium Salt, X Hydrate
- Inchi： 1S/C17H22N2O11.Na/c1-8(21)18-13-11(22)6-17(16(25)26,30-15(13)14(24)12(23)7-20)29-10-4-2-9(3-5-10)19(27)28;/h2-5,11-15,20,22-24H,6-7H2,1H3,(H,18,21)(H,25,26);/q;+1/p-1/t11-,12+,13?,14+,15+,17+;/m0./s1
- InChI Key： UVBQAEXLKFXKPM-PYEZJKNYSA-M
- SMILES： [Na+].O1[C@@](C(=O)[O-])(C[C@@H](C([C@@H]1[C@@H]([C@@H](CO)O)O)NC(C)=O)O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 452.10400

Experimental Properties

Melting Point: °C
PSA: 217.92000
LogP: -0.64090

2-O-(p-Nitrophenyl)-a-D-N-acetylneuraminic Acid, Sodium Salt, X Hydrate Pricemore >>

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